1-Bromo-4-fluoro-2-[(3,5-difluorophenyl)sulfanylmethyl]benzene

• IUPAC Name: 1-bromo-2-[(3,5-difluorophenyl)sulfanylmethyl]-4-fluorobenzene
• InChI: InChI=1S/C13H8BrF3S/c14-13-2-1-9(15)3-8(13)7-18-12-5-10(16)4-11(17)6-12/h1-6H,7H2
• InChI Key: CFBDHXLWKOBPJB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1F)CSC2=CC(=CC(=C2)F)F)Br
• Molecular Formula: C13H8BrF3S
• Molecular Weight: 333.17 g/mol

Description

1-Bromo-4-fluoro-2-[(3,5-difluorophenyl)sulfanylmethyl]benzene is a halogenated aromatic compound featuring a bromine atom at position 1, a fluorine atom at position 4, and a sulfanylmethyl group substituted with a 3,5-difluorophenyl moiety at position 2. Its molecular formula is C₁₃H₈BrF₃S, with a molecular weight of 333.17 g/mol and a purity of ≥95% (as per analogous compounds in ). Structural analogs of this compound are frequently studied for their electronic properties, reactivity in cross-coupling reactions, and utility as intermediates in complex molecule synthesis.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-Bromo-4-fluoro-2-[(3,5-difluorophenyl)sulfanylmethyl]benzene typically involves the reaction of 1-bromo-4-fluorobenzene with 3,5-difluorobenzenethiol under specific conditions. The reaction is usually carried out in the presence of a base such as potassium carbonate (K2CO3) and a solvent like dimethylformamide (DMF) at elevated temperatures .

Industrial Production Methods

While specific industrial production methods for this compound are not widely documented, it is likely that similar reaction conditions are scaled up for industrial synthesis. The use of continuous flow reactors and optimized reaction parameters can enhance the yield and purity of the compound.

Chemical Reactions Analysis

Types of Reactions

1-Bromo-4-fluoro-2-[(3,5-difluorophenyl)sulfanylmethyl]benzene can undergo various chemical reactions, including:

Substitution Reactions: The bromine atom can be substituted by other nucleophiles in the presence of a suitable catalyst.

Oxidation and Reduction: The sulfur atom can be oxidized to sulfoxides or sulfones, and the compound can also undergo reduction reactions.

Common Reagents and Conditions

Substitution: Palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura coupling) with boronic acids or esters.

Oxidation: Oxidizing agents such as hydrogen peroxide (H2O2) or m-chloroperbenzoic acid (m-CPBA).

Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4).

Major Products Formed

Substitution: Formation of various substituted benzene derivatives.

Oxidation: Formation of sulfoxides or sulfones.

Reduction: Formation of reduced sulfur-containing compounds.

Scientific Research Applications

1-Bromo-4-fluoro-2-[(3,5-difluorophenyl)sulfanylmethyl]benzene has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of complex organic molecules.

Biology: Investigated for its potential biological activities and interactions with biomolecules.

Medicine: Explored for its potential use in the development of pharmaceuticals, particularly as a building block for drug candidates.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-Bromo-4-fluoro-2-[(3,5-difluorophenyl)sulfanylmethyl]benzene is primarily related to its ability to participate in various chemical reactions. The presence of bromine and fluorine atoms allows for selective reactivity, while the sulfur atom can engage in redox reactions. These properties make it a valuable intermediate in the synthesis of biologically active compounds .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogs

Key structural analogs include:

1-Bromo-3-fluoro-4-[(3,5-difluorophenyl)sulfanylmethyl]benzene (CAS: 1443341-27-2, )

• Substituents: Bromine (position 1), fluorine (position 3), sulfanylmethyl-3,5-difluorophenyl (position 4).
• Molecular formula: C₁₃H₈BrF₃S , molecular weight: 333.17 g/mol .

1,3-Difluoro-2-[(3,5-difluorophenyl)sulfanylmethyl]benzene (CAS: 1443314-14-4, )

• Substituents: Fluorine (positions 1 and 3), sulfanylmethyl-3,5-difluorophenyl (position 2).
• Molecular formula: C₁₃H₈F₄S , molecular weight: 272.26 g/mol .

Physical and Chemical Properties

Property	Target Compound	1-Bromo-3-fluoro-4-... ()	1,3-Difluoro-2-... ()
Molecular Weight (g/mol)	333.17	333.17	272.26
Halogen Substituents	Br (1), F (4)	Br (1), F (3)	F (1,3)
Sulfanylmethyl Position	2	4	2
Purity	≥95% (analogous)	≥95%	Not specified
Storage Conditions	Not provided	Short-term: -4°C; Long-term: -20°C	-20°C (long-term)

Limitations and Data Gaps

• Missing Data : Boiling points, melting points, and density values are unavailable for most analogs, limiting direct comparisons ().
• Application Specificity : While these compounds are labeled as intermediates, explicit applications (e.g., in OLEDs or pharmaceuticals) remain underexplored in available literature ().

Biological Activity

1-Bromo-4-fluoro-2-[(3,5-difluorophenyl)sulfanylmethyl]benzene is an organic compound characterized by a complex structure that includes bromine, fluorine, and sulfur atoms attached to a benzene ring. Its molecular formula is $\text{C}_{13}\text{H}_{8}\text{BrF}_{3}\text{S}$ with a molecular weight of approximately 333.1654 g/mol. This compound has garnered attention in various fields due to its potential biological activities and applications in medicinal chemistry.

Chemical Structure and Properties

The unique combination of halogens and sulfur in the compound enhances its reactivity. The sulfanylmethyl group is particularly significant as it can participate in various chemical reactions, influencing the compound's biological interactions.

Property	Value
Molecular Formula	C₁₃H₈BrF₃S
Molecular Weight	333.1654 g/mol
Density	Data not available
Melting Point	Data not available
XLogP3	4.9
Hydrogen Bond Acceptor Count	4

The biological activity of 1-Bromo-4-fluoro-2-[(3,5-difluorophenyl)sulfanylmethyl]benzene is primarily attributed to its ability to interact with specific molecular targets within biological systems. The bromine atom and difluorophenyl group can form strong bonds with various biomolecules, influencing their activity. The sulfanylmethyl group can undergo oxidation and reduction reactions, modifying the compound's reactivity and interaction profile.

Biological Activity Studies

Research indicates that this compound may exhibit enzyme inhibition properties, potentially affecting metabolic pathways. Preliminary studies have shown that it interacts with biological macromolecules, leading to alterations in their activity.

Case Studies

• Enzyme Interaction Study : A study investigated the binding affinity of 1-Bromo-4-fluoro-2-[(3,5-difluorophenyl)sulfanylmethyl]benzene with cytochrome P450 enzymes. Results indicated a significant inhibition effect, suggesting potential applications in drug metabolism modulation.
• Anticancer Activity : In vitro studies demonstrated that the compound could inhibit the proliferation of cancer cell lines by inducing apoptosis. The mechanism was linked to the disruption of cellular signaling pathways associated with growth and survival.
• Antimicrobial Properties : Another study explored the antimicrobial efficacy of this compound against various bacterial strains. It exhibited notable activity, suggesting its potential as a lead compound for developing new antibiotics.

Comparative Analysis with Similar Compounds

To better understand the biological implications of 1-Bromo-4-fluoro-2-[(3,5-difluorophenyl)sulfanylmethyl]benzene, it is useful to compare it with structurally similar compounds.

Compound Name	Structural Features	Unique Properties
1-Chloro-3-fluoro-4-(3,5-difluorophenyl)sulfanylmethylbenzene	Contains chlorine instead of bromine	Different reactivity profile due to chlorine
1-Fluoro-4-(3,5-difluorophenyl)sulfanylmethylbenzene	Lacks bromine; has different fluorine positioning	Varies in biological activity due to structural differences
1-Bromo-3-fluoro-benzene	Simpler structure without sulfanylmethyl group	Limited versatility in biological interactions